2-Cyclohexyl-2-hydroxymethylpropan-1,3-diol

• Molecular Formula: C10H20O3
• Molecular Weight: 188.26 g/mol
• IUPAC Name: 2-cyclohexyl-2-(hydroxymethyl)propane-1,3-diol
• InChI: InChI=1S/C10H20O3/c11-6-10(7-12,8-13)9-4-2-1-3-5-9/h9,11-13H,1-8H2
• InChI Key: KWXKOROLMBMRFD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CO)(CO)CO

Description

2-Cyclohexyl-2-hydroxymethylpropan-1,3-diol is a useful research compound. Its molecular formula is C10H20O3 and its molecular weight is 188.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Benzyloxymethyl-2-cyclohexyl-propan-1,3-diol (5.5 g.) in dry diethyl ether (50 ml.) was added to liquid ammonia (200 ml) at -70°. Sodium (2.5 g.) was added to the stirred solution. Stirring was maintained at -70° for 1 hour. The mixture was allowed to warm up to 0° and solid ammonium chloride (15 g.) was added cautiously. The ammonia was removed from the reaction mixture under a current of nitrogen. Methanol (25 ml.) was added to the stirred mixture to destroy residual sodium. Dichloromethane (400 ml) was added and the mixture was filtered. The filtrates were evaporated in vacuo. 2-Cyclohexyl-2-hydroxymethylpropan-1,3-diol was obtained as a colourless solid (3.2 g.).

Synthesis routes and methods II

Procedure details

2-Cyclohexyl-2-hydroxymethylpropan-1,3-diol and 2-isobutyl-2-hydroxymethylpropan-1,3-diol were prepared from diethyl cyclohexylmalonate and diethyl i-butylmalonate respectively in a manner analogous to the synthesis of 2-(2,2-dimethylpropyl)-2-hydroxymethylpropane-1,3-diol (example 5).